Cas no 1339236-24-6 (2-pyrimidin-2-ylpropan-2-amine)

• Product Name: 2-pyrimidin-2-ylpropan-2-amine
• CAS No: 1339236-24-6
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• MDL: MFCD18329975
• CID: 4695498
• PubChem ID: 63321236
• Update Time: 2025-06-11

2-pyrimidin-2-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(pyrimidin-2-yl)propan-2-amine
• 2-pyrimidin-2-ylpropan-2-amine

• MDL： MFCD18329975
• Inchi： 1S/C7H11N3/c1-7(2,8)6-9-4-3-5-10-6/h3-5H,8H2,1-2H3
• InChI Key： WMZPOKSWBFKNMG-UHFFFAOYSA-N
• SMILES： NC(C1N=CC=CN=1)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Topological Polar Surface Area: 51.8

Additional information on 2-pyrimidin-2-ylpropan-2-amine

Recent Advances in the Study of 2-pyrimidin-2-ylpropan-2-amine (CAS: 1339236-24-6): A Comprehensive Research Brief

2-pyrimidin-2-ylpropan-2-amine (CAS: 1339236-24-6) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrimidine core and amine functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a key subject of investigation for drug discovery and development.

The synthesis of 2-pyrimidin-2-ylpropan-2-amine has been optimized in recent research to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to streamline the production process. These methodological advancements have not only enhanced the scalability of the compound but also reduced the environmental impact of its synthesis, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Pharmacological studies have revealed that 2-pyrimidin-2-ylpropan-2-amine exhibits notable activity as a modulator of specific biological targets. In vitro and in vivo experiments have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its ability to cross the blood-brain barrier has sparked interest in its use for neurological disorders, with preliminary data indicating neuroprotective effects in animal models.

Mechanistic insights into the action of 2-pyrimidin-2-ylpropan-2-amine have been elucidated through structural biology and computational modeling. X-ray crystallography and molecular docking studies have identified the precise binding interactions between the compound and its target proteins, providing a foundation for the rational design of derivatives with enhanced potency and selectivity. These findings are instrumental in the ongoing development of next-generation therapeutics based on this chemical scaffold.

Despite these promising developments, challenges remain in the clinical translation of 2-pyrimidin-2-ylpropan-2-amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural optimization and formulation strategies to overcome these limitations, with several patent applications filed for novel derivatives and delivery systems.

In conclusion, 2-pyrimidin-2-ylpropan-2-amine (CAS: 1339236-24-6) represents a versatile and pharmacologically active compound with broad therapeutic potential. The latest research underscores its significance in drug discovery, highlighting both its current applications and future directions. Continued investigation into its properties and mechanisms will undoubtedly contribute to the advancement of chemical biology and the development of innovative medicines.